1-(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(1-(4-fluorophenyl)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)-N-[1-(4-fluorophenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C27H27FN4O2S/c1-18(20-7-9-22(28)10-8-20)29-25(33)21-11-14-31(15-12-21)27-30-23-13-16-35-24(23)26(34)32(27)17-19-5-3-2-4-6-19/h2-10,13,16,18,21H,11-12,14-15,17H2,1H3,(H,29,33)
• InChI Key: VYTFBMFBLKGNLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)C2CCN(CC2)C3=NC4=C(C(=O)N3CC5=CC=CC=C5)SC=C4
• Molecular Formula: C27H27FN4O2S
• Molecular Weight: 490.6 g/mol

Description

1-(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(1-(4-fluorophenyl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C27H27FN4O2S and its molecular weight is 490.6. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Mycobacterium Tuberculosis

Research into thiazole-aminopiperidine hybrid analogues, including structures similar to the specified compound, has shown potential in inhibiting Mycobacterium tuberculosis. These compounds have been evaluated for their ability to inhibit Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, showing significant activity and minimal cytotoxicity. This highlights their potential as antituberculosis agents (Jeankumar et al., 2013).

Antineoplastic Activity

The compound's structural relatives have been studied for their antineoplastic properties, particularly as tyrosine kinase inhibitors in the treatment of chronic myelogenous leukemia. These studies focus on identifying metabolites in clinical trials, aiming to understand the metabolic pathways of such compounds in humans after oral administration. This research underscores the importance of these compounds in developing new cancer treatments (Gong et al., 2010).

Novel Synthetic Pathways

Investigations into the synthesis of new tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation demonstrate the compound's relevance in advancing synthetic chemistry methodologies. These studies contribute to the broader understanding of synthesizing complex organic molecules, potentially leading to new drug discovery and development processes (Abdalha et al., 2011).